4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid

• IUPAC Name: 4-[4-[3-(dimethylamino)-3-oxopropyl]anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H20N2O4/c1-17(2)14(19)9-5-11-3-6-12(7-4-11)16-13(18)8-10-15(20)21/h3-4,6-7H,5,8-10H2,1-2H3,(H,16,18)(H,20,21)
• InChI Key: VBUDAJNPIGUGRA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=CC=C(C=C1)NC(=O)CCC(=O)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid, also known as DDAO, is a fluorescent probe that is widely used in scientific research. It is a small molecule that has a unique structure, which makes it an ideal tool for studying various biological processes. In

Mechanism of Action

4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid works by binding to a specific target molecule, which causes it to fluoresce. The fluorescence of 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid can be measured using a fluorescence microscope or a spectrophotometer. The intensity of the fluorescence is directly proportional to the amount of target molecule present.
Biochemical and Physiological Effects:
4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid has no known biochemical or physiological effects on living organisms. It is a non-toxic molecule that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is its high sensitivity and specificity. It can detect target molecules at very low concentrations, making it an ideal tool for studying biological processes. Additionally, 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular processes.
One of the limitations of 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is that it requires specialized equipment to measure fluorescence. This can be expensive and time-consuming, making it difficult for some researchers to use. Additionally, 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is not effective for studying all biological processes, as it only binds to specific target molecules.

Future Directions

There are many future directions for the use of 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid in scientific research. One area of interest is the study of proteases and their role in various diseases, such as cancer and Alzheimer's disease. Additionally, 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid could be used to study the metabolism of amino acids and fatty acids in various tissues and organs. Finally, 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid could be used to develop new diagnostic tools for various diseases, based on the detection of specific target molecules.
Conclusion:
In conclusion, 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is a fluorescent probe that is widely used in scientific research. It has a unique structure that makes it an ideal tool for studying various biological processes. The synthesis method of 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid involves a multi-step process, which requires the use of various reagents and catalysts. 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is commonly used to study the activity of proteases, lipases, and the uptake and metabolism of amino acids and fatty acids in cells. It has no known biochemical or physiological effects on living organisms and has many advantages and limitations for lab experiments. Finally, there are many future directions for the use of 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid in scientific research, including the study of proteases, metabolism, and the development of new diagnostic tools.

Synthesis Methods

4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid can be synthesized through a multi-step process, which involves the use of various reagents and catalysts. The first step involves the reaction of 4-chlorobutyryl chloride with 4-aminophenylalanine methyl ester to form 4-{4-[3-(methylamino)-3-oxopropyl]phenyl}amino}-4-oxobutanoic acid methyl ester. This intermediate is then hydrolyzed to form 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid.

Scientific Research Applications

4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is widely used in scientific research as a fluorescent probe for studying various biological processes. It is commonly used to study the activity of proteases, enzymes that break down proteins. 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is also used to study the activity of lipases, enzymes that break down lipids. Additionally, 4-({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)-4-oxobutanoic acid is used to study the uptake and metabolism of amino acids and fatty acids in cells.